ethyl 1-(2,4-dimethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 1-(2,4-dimethylphenyl)-4-hydroxypyrazole-3-carboxylate
• InChI: InChI=1S/C14H16N2O3/c1-4-19-14(18)13-12(17)8-16(15-13)11-6-5-9(2)7-10(11)3/h5-8,17H,4H2,1-3H3
• InChI Key: MDTFRVIAJBDXHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1O)C2=C(C=C(C=C2)C)C
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

Ethyl 1-(2,4-dimethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 260.11609238 g/mol and the complexity rating of the compound is 324. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enhancing Thermoelectric Performance of Organic Materials

Effective Treatment Methods on PEDOTPSS to Enhance its Thermoelectric Performance

highlights the potential of organic thermoelectric materials, with a focus on improving their performance through various treatment methods. This study could provide a framework for exploring the applications of organic compounds, including ethyl 1-(2,4-dimethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylate, in the field of thermoelectrics (Zhu et al., 2017).

Environmental and Biological Implications of Chemical Compounds

Environmental Fate of Alkylphenols and Alkylphenol Ethoxylates - A Review and Occurrence, Fate and Behavior of Parabens in Aquatic Environments: A Review delve into the environmental impact and behavior of specific chemical compounds. These reviews could serve as a model for studying the environmental and biological implications of this compound, considering its structural and functional similarities to the compounds discussed (Ying et al., 2002); (Haman et al., 2015).

Synthesis and Application of Heterocyclic Compounds

A Concise Review on the Synthesis of Pyrazole Heterocycles explores the significance of pyrazole moieties in medicinal chemistry and outlines various synthesis methods for pyrazole-containing compounds. This research could be relevant for understanding the synthesis and potential applications of this compound in pharmaceutical contexts (Dar & Shamsuzzaman, 2015).

Advances in Organic Synthesis

Recent Advances in Three-Component Cyclocondensation of Dimedone with Aldehydes and Malononitrile for Construction of Tetrahydrobenzo[b]pyrans Using Organocatalysts discusses a specific method of synthesizing heterocyclic compounds, which may offer insights into the chemical reactions and potential applications of this compound in the development of new organic materials (Kiyani, 2018).

Mechanism of Action

This is typically used in the context of bioactive compounds and drugs, and it refers to how the compound interacts with biological systems.

Safety and Hazards

This includes potential health risks, environmental hazards, and safety precautions that should be taken when handling the compound.

Future Directions

This could involve potential applications of the compound, areas of research that could be pursued, and how the compound could be modified to enhance its properties or reduce its hazards.